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Compound of Interest

Compound Name: Marsformoxide B

Cat. No.: B15592313 Get Quote

Disclaimer: Initial searches for a compound named "Marsformoxide B" with CAS number

2111-46-8 did not yield conclusive scientific literature under this specific identifier. The data

presented herein is aggregated from available public information and vendor specifications,

supplemented with illustrative protocols and pathways for research and development contexts.

Core Compound Information
Marsformoxide B is a triterpenoid natural product.[1][2] Identified with the CAS number 2111-

46-8, its molecular formula is C₃₂H₅₀O₃, corresponding to a molecular weight of 482.749 g/mol

.[1] This compound is available from various chemical suppliers and is intended for research

and development purposes only.[1] It is noted as a natural product of Cirsium, a genus of

flowering plants in the Asteraceae family.[2][3]

Table 1: Physicochemical Properties of Marsformoxide B
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Property Value Source

CAS Number 2111-46-8 [1][3][4][5][6]

Molecular Formula C₃₂H₅₀O₃ [1][3][4][5]

Molecular Weight 482.749 g/mol [1]

Compound Type Triterpenoid [1][2]

Purity 95% - 99% [1]

Identification Mass Spectrometry, NMR [1]

Storage -20°C [3]

Biological Activity and Mechanism of Action
Marsformoxide B is identified as a potent and selective small molecule inhibitor of the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[7] The

dysregulation of this pathway is implicated in a range of diseases, including chronic

inflammatory disorders, autoimmune diseases, and cancer, making Marsformoxide B a

valuable tool for investigating NF-κB signaling as a therapeutic target.[7]

The compound's mechanism of action involves the selective inhibition of the IKKβ subunit of

the IκB kinase (IKK) complex.[7] By binding to an allosteric site on IKKβ, Marsformoxide B
prevents the phosphorylation and subsequent degradation of IκBα, the inhibitory protein that

sequesters NF-κB in the cytoplasm.[7] This action effectively blocks the translocation of NF-κB

into the nucleus, thereby preventing the transcription of target genes involved in inflammatory

and proliferative responses.[7]

Experimental Protocols
General Handling and Preparation of Stock Solutions
Proper preparation of the test compound is critical for accurate and reproducible results.[8]

Materials:

Marsformoxide B (powder)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://immunomart.com/product/marsformoxide-b/
https://www.pharmaffiliates.com/en/2111-46-8-marsformoxide-b-paphy002960.html
https://www.benchchem.com/product/B1163854
https://crysdotllc.com/product/detail-CD32002000.html
https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://immunomart.com/product/marsformoxide-b/
https://www.pharmaffiliates.com/en/2111-46-8-marsformoxide-b-paphy002960.html
https://www.benchchem.com/product/B1163854
https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://www.medchemexpress.com/marsformoxide-b.html
https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://www.phytopurify.com/MarsformoxideB-p-7530.html
https://immunomart.com/product/marsformoxide-b/
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Marsformoxide_B_for_Studying_the_NF_B_Signaling_Pathway.pdf
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Marsformoxide_B_for_Studying_the_NF_B_Signaling_Pathway.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Marsformoxide_B_for_Studying_the_NF_B_Signaling_Pathway.pdf
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Marsformoxide_B_for_Studying_the_NF_B_Signaling_Pathway.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Marsformoxide_B_for_Studying_the_NF_B_Signaling_Pathway.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Marsformoxide_B_In_Vitro_Cell_Culture_Assays.pdf
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl sulfoxide (DMSO), sterile

Complete cell culture medium

Protocol for 10 mM Stock Solution:

Weigh a precise amount of Marsformoxide B powder.

Dissolve in an appropriate volume of DMSO to achieve a 10 mM concentration. For

example, dissolve 4.83 mg of Marsformoxide B (MW: 482.749) in 1 mL of DMSO.[1]

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[8]

In Vitro Cell Viability Assay (SRB Assay)
This protocol describes a method to determine the cytotoxic effects of Marsformoxide B on

cancer cell lines.

Materials:

HT-29 human colorectal carcinoma cells

McCoy's 5A Medium with 10% FBS and 1% Penicillin-Streptomycin

Marsformoxide B working solutions (prepared by diluting the stock solution in culture

medium)

Trichloroacetic acid (TCA), cold

Sulforhodamine B (SRB) solution

Tris-base solution

Protocol:
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Cell Seeding: Seed HT-29 cells into 96-well plates at a density of 5,000-10,000 cells per

well and incubate for 24 hours.

Compound Treatment: Treat cells with a serial dilution of Marsformoxide B and a vehicle

control (DMSO) for 48-72 hours.

Cell Fixation: Gently add cold TCA to a final concentration of 10% and incubate for 1 hour

at 4°C.

Staining: Wash plates with water and stain with 0.4% SRB solution for 30 minutes at room

temperature.

Measurement: Wash away unbound dye and solubilize the protein-bound dye with 10 mM

Tris-base solution. Read absorbance at 510 nm.[8]

Analysis: Calculate the IC₅₀ value, the concentration of Marsformoxide B that inhibits cell

growth by 50%.[8]

Visualizations: Workflows and Pathways
Experimental Workflow for Cytotoxicity Assessment
The following diagram outlines the key steps in evaluating the in vitro efficacy of

Marsformoxide B.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Marsformoxide_B_In_Vitro_Cell_Culture_Assays.pdf
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Marsformoxide_B_In_Vitro_Cell_Culture_Assays.pdf
https://www.benchchem.com/product/b15592313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell-Based Assay

Data Analysis

Prepare 10 mM Stock
(Marsformoxide B in DMSO)

Create Serial Dilutions
(in Culture Medium)

Treat Cells with Compound
(48-72h Incubation)

Seed Cancer Cells
(e.g., HT-29 in 96-well plate)

Fix with TCA &
Stain with SRB

Read Absorbance
(510 nm)

Calculate IC50 Value

Determine Cytotoxicity

Click to download full resolution via product page

Workflow for determining the cytotoxicity of Marsformoxide B.

Marsformoxide B Inhibition of the NF-κB Signaling
Pathway
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This diagram illustrates the mechanism by which Marsformoxide B inhibits the canonical NF-

κB signaling pathway.
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Hypothesized inhibition of the NF-κB pathway by Marsformoxide B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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